Cas no 1289106-68-8 (4-chloro-6-(1,1-difluoroethyl)pyrimidine)

• Product Name: 4-chloro-6-(1,1-difluoroethyl)pyrimidine
• CAS No: 1289106-68-8
• MF: C₆H₅ClF₂N₂
• MW: 178.567106962204
• MDL: MFCD28667007
• CID: 5465919
• PubChem ID: 87273528
• Update Time: 2025-06-09

4-chloro-6-(1,1-difluoroethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(1,1-difluoroethyl)pyrimidine
• Pyrimidine, 4-chloro-6-(1,1-difluoroethyl)-
• Z3300744432

• MDL： MFCD28667007
• Inchi： 1S/C6H5ClF2N2/c1-6(8,9)4-2-5(7)11-3-10-4/h2-3H,1H3
• InChI Key： YDGCYVHYHMDEJT-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C)(F)F)=NC=N1

Computed Properties

• Exact Mass: 178.0109322 g/mol
• Monoisotopic Mass: 178.0109322 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.8
• Molecular Weight: 178.57

Additional information on 4-chloro-6-(1,1-difluoroethyl)pyrimidine

Professional Introduction to 4-chloro-6-(1,1-difluoroethyl)pyrimidine (CAS No. 1289106-68-8)

4-chloro-6-(1,1-difluoroethyl)pyrimidine, identified by its Chemical Abstracts Service (CAS) number 1289106-68-8, is a significant compound in the field of pharmaceutical chemistry. This pyrimidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and difluoroethyl substituents makes it a versatile intermediate for synthesizing various biologically active molecules.

The compound's structure, featuring a pyrimidine core with a chloro group at the 4-position and a 1,1-difluoroethyl group at the 6-position, endows it with distinct chemical reactivity. This reactivity is particularly useful in medicinal chemistry, where such derivatives are often explored for their pharmacological properties. The fluorine atoms, in particular, contribute to the compound's metabolic stability and lipophilicity, which are critical factors in drug design.

Recent advancements in the field of chemical biology have highlighted the importance of fluorinated pyrimidines in the development of antiviral and anticancer agents. For instance, studies have demonstrated that fluorine substitution can enhance the binding affinity of small molecules to biological targets. In the context of 4-chloro-6-(1,1-difluoroethyl)pyrimidine, this property could be leveraged to develop novel therapeutic agents with improved efficacy and reduced side effects.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By modifying the structure of 4-chloro-6-(1,1-difluoroethyl)pyrimidine, researchers can create derivatives that specifically target and inhibit aberrant kinase activity. Preliminary studies have shown promising results in vitro, suggesting that this compound could serve as a lead molecule for developing kinase inhibitors with high selectivity and potency.

The role of fluorine in modulating pharmacokinetic properties cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetics due to their enhanced bioavailability and resistance to metabolic degradation. This characteristic makes 4-chloro-6-(1,1-difluoroethyl)pyrimidine an attractive candidate for further exploration in drug discovery. Additionally, the chloro group provides a handle for further functionalization, allowing chemists to tailor the compound's properties to specific therapeutic needs.

In conclusion, 4-chloro-6-(1,1-difluoroethyl)pyrimidine (CAS No. 1289106-68-8) represents a promising scaffold for the development of novel pharmaceuticals. Its unique structural features and potential applications in medicinal chemistry make it a valuable asset for researchers working on antiviral, anticancer, and anti-inflammatory therapies. As our understanding of fluorinated compounds continues to grow, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs.